Cas no 116670-76-9 (6-Pyridin-2-yl-1H-1,3,5-triazine-2,4-dione)

• Product Name: 6-Pyridin-2-yl-1H-1,3,5-triazine-2,4-dione
• CAS No: 116670-76-9
• MF: C₈H₆N₄O₂
• MW: 190.158840656281
• CID: 2107946
• Update Time: 2023-08-03

6-Pyridin-2-yl-1H-1,3,5-triazine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-(2-pyridinyl)-1,3,5-Triazine-2,4(1H,3H)-dione
• 6-pyridin-2-yl-1,3,5-triazine-2,4(1H,3H)-dione
• 6-Pyridin-2-yl-1H-1,3,5-triazine-2,4-dione

• Inchi： 1S/C8H6N4O2/c13-7-10-6(11-8(14)12-7)5-3-1-2-4-9-5/h1-4H,(H2,10,11,12,13,14)
• InChI Key： UZEMPDYVCUWBGP-UHFFFAOYSA-N
• SMILES： O=C1NC(N=C(C2C=CC=CN=2)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 300
• Topological Polar Surface Area: 83.4